Cas no 2108145-46-4 (3-(3-methylpyrazin-2-yl)prop-2-enoic acid)

• Product Name: 3-(3-methylpyrazin-2-yl)prop-2-enoic acid
• CAS No: 2108145-46-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5837444
• PubChem ID: 131490979
• Update Time: 2025-10-30

3-(3-methylpyrazin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylpyrazin-2-yl)prop-2-enoic acid
• EN300-1743973
• 2108145-46-4

• Inchi： 1S/C8H8N2O2/c1-6-7(2-3-8(11)12)10-5-4-9-6/h2-5H,1H3,(H,11,12)/b3-2+
• InChI Key： SKNGHTYNNLNRLO-NSCUHMNNSA-N
• SMILES： OC(/C=C/C1C(C)=NC=CN=1)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(3-methylpyrazin-2-yl)prop-2-enoic acid

Recent Advances in the Study of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid (CAS: 2108145-46-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-methylpyrazin-2-yl)prop-2-enoic acid (CAS: 2108145-46-4) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the significance of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid as a versatile scaffold for the design of novel bioactive molecules. Its pyrazine core and propenoic acid moiety provide a platform for structural modifications, enabling the development of derivatives with enhanced pharmacological properties. Researchers have explored its role as a key intermediate in the synthesis of compounds targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

One of the most notable advancements in this area is the successful application of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization.

In addition to its role in kinase inhibition, recent research has also explored the anti-inflammatory properties of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduces the production of pro-inflammatory cytokines in macrophage models. The study attributed this effect to the compound's ability to modulate NF-κB signaling pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

The synthesis of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid has also seen significant improvements in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route for this compound, utilizing green chemistry principles. The optimized procedure achieved a high yield and purity, making it suitable for large-scale production and further pharmaceutical applications.

Looking ahead, the potential of 3-(3-methylpyrazin-2-yl)prop-2-enoic acid extends beyond its current applications. Ongoing research is investigating its utility in targeted drug delivery systems, where its structural features could enable conjugation with nanoparticles or antibodies. Furthermore, computational studies are being conducted to predict new derivatives with improved pharmacokinetic properties, leveraging machine learning algorithms to accelerate the drug discovery process.

In conclusion, 3-(3-methylpyrazin-2-yl)prop-2-enoic acid (CAS: 2108145-46-4) represents a valuable compound in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, underscore its potential as a cornerstone for future drug development efforts. Continued research in this area is expected to yield innovative therapeutic solutions addressing unmet medical needs.